Cas no 2228406-82-2 (1-(2-chloro-6-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-(2-chloro-6-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2228406-82-2
• MF: C₁₂H₁₂ClFO₂
• MW: 242.673886299133
• CID: 5996066
• PubChem ID: 165636254
• Update Time: 2025-05-21

1-(2-chloro-6-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-6-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2228406-82-2
• EN300-1975950

• Inchi： 1S/C12H12ClFO2/c1-11(2)6-12(11,10(15)16)9-7(13)4-3-5-8(9)14/h3-5H,6H2,1-2H3,(H,15,16)
• InChI Key： LCHKKNVKPNUUNT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1(C(=O)O)CC1(C)C)F

Computed Properties

• Exact Mass: 242.0509855g/mol
• Monoisotopic Mass: 242.0509855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2-chloro-6-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

1-(2-Chloro-6-Fluorophenyl)-2,2-Dimethylcyclopropane-1-Carboxylic Acid (CAS No. 2228406-82-2)

1-(2-Chloro-6-Fluorophenyl)-2,2-Dimethylcyclopropane-1-Carboxylic Acid is a complex organic compound with the CAS registry number 2228406-82-2. This compound belongs to the class of cyclopropane carboxylic acids, which are known for their unique chemical properties and potential applications in various fields. The molecule consists of a cyclopropane ring substituted with a carboxylic acid group and a 1-(2-chloro-6-fluorophenyl) substituent, making it a highly functionalized compound with significant synthetic and pharmacological potential.

The synthesis of 1-(2-Chloro-6-Fluorophenyl)-2,2-Dimethylcyclopropane-1-Carboxylic Acid involves multi-step organic reactions, including Friedel-Crafts acylation, cyclopropanation, and subsequent functionalization. Recent advancements in asymmetric catalysis and green chemistry have enabled more efficient and environmentally friendly methods for synthesizing such compounds. Researchers have explored the use of transition metal catalysts, such as palladium and rhodium complexes, to facilitate key transformations in the synthesis pathway.

Structurally, this compound features a cyclopropane ring fused with a carboxylic acid group and a chlorofluorophenyl substituent. The presence of both chlorine and fluorine atoms on the aromatic ring introduces electronic effects that can influence the compound's reactivity and stability. The cyclopropane ring is known for its inherent strain, which can be harnessed in various chemical reactions to achieve selective transformations. Recent studies have highlighted the potential of such strained ring systems in drug design and materials science.

The physical properties of 1-(2-Chloro-6-Fluorophenyl)-2,2-Dimethylcyclopropane-1-Carboxylic Acid include a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in organic synthesis reactions requiring precise control over solubility and reactivity.

From an application perspective, 1-(2-Chloro-6-Fluorophenyl)-2,2-Dimethylcyclopropane-1-Carboxylic Acid has shown promise in several areas. In medicinal chemistry, it serves as a valuable building block for constructing bioactive molecules with potential anti-inflammatory or anticancer properties. Recent research has focused on its ability to modulate specific cellular pathways, making it a candidate for drug development programs targeting chronic diseases.

In addition to its medicinal applications, this compound is also being explored for its role in agrochemicals. Its ability to interact with specific enzymes or receptors suggests potential use as a herbicide or fungicide. Field trials conducted in controlled environments have demonstrated moderate efficacy against common agricultural pests, although further optimization is required for commercial viability.

From an environmental standpoint, understanding the degradation pathways of 1-(2-Chloro-6-Fluorophenyl)-[...]Carboxylic Acid is crucial for assessing its ecological impact. Studies using advanced analytical techniques such as high-resolution mass spectrometry have revealed that the compound undergoes hydrolytic cleavage under acidic conditions, leading to the formation of less complex byproducts. These findings are essential for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 1-(Chloro-Fluoro)cyclopropane-carboxylic acid (CAS No. 8406) represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for both academic research and industrial development. As new synthetic methods and application areas continue to emerge, this compound is poised to play an increasingly important role in advancing modern chemistry.